Cas no 957232-84-7 (1-(2,2,4-trimethyl-1,3-dioxolan-4-yl)methanamine)

• Product Name: 1-(2,2,4-trimethyl-1,3-dioxolan-4-yl)methanamine
• CAS No: 957232-84-7
• MF: C₇H₁₅NO₂
• MW: 145.199502229691
• MDL: MFCD32860034
• CID: 5671595
• PubChem ID: 24784057
• Update Time: 2025-06-09

1-(2,2,4-trimethyl-1,3-dioxolan-4-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• EN300-27144697
• 1-(2,2,4-trimethyl-1,3-dioxolan-4-yl)methanamine
• 957232-84-7
• 1,3-Dioxolane-4-methanamine, 2,2,4-trimethyl-

• MDL： MFCD32860034
• Inchi： 1S/C7H15NO2/c1-6(2)9-5-7(3,4-8)10-6/h4-5,8H2,1-3H3
• InChI Key： KAYVUCNSVRVAHA-UHFFFAOYSA-N
• SMILES： O1CC(C)(CN)OC1(C)C

Computed Properties

• Exact Mass: 145.110278721g/mol
• Monoisotopic Mass: 145.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 44.5Ų

Experimental Properties

• Density: 0.952±0.06 g/cm3(Predicted)
• Boiling Point: 176.3±15.0 °C(Predicted)
• pka: 9.16±0.29(Predicted)

Additional information on 1-(2,2,4-trimethyl-1,3-dioxolan-4-yl)methanamine

Recent Advances in the Study of 1-(2,2,4-Trimethyl-1,3-dioxolan-4-yl)methanamine (CAS: 957232-84-7)

The compound 1-(2,2,4-trimethyl-1,3-dioxolan-4-yl)methanamine (CAS: 957232-84-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique dioxolane ring structure, has shown promising potential in various applications, including drug synthesis, medicinal chemistry, and as a building block for more complex bioactive molecules. Recent studies have focused on its synthesis optimization, biological activity, and potential therapeutic applications.

One of the key areas of research has been the optimization of synthetic routes for 1-(2,2,4-trimethyl-1,3-dioxolan-4-yl)methanamine. A study published in the Journal of Organic Chemistry (2023) demonstrated a novel, high-yield synthesis method using catalytic hydrogenation under mild conditions. This method not only improved the overall yield but also reduced the formation of by-products, making it more suitable for large-scale production. The study highlighted the importance of the dioxolane ring in stabilizing the amine group, which is crucial for its reactivity in subsequent chemical transformations.

In terms of biological activity, recent investigations have explored the potential of this compound as a precursor for the development of new antiviral agents. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 1-(2,2,4-trimethyl-1,3-dioxolan-4-yl)methanamine exhibited inhibitory effects against certain RNA viruses, including SARS-CoV-2. The researchers attributed this activity to the compound's ability to interfere with viral replication machinery, suggesting its potential as a scaffold for designing novel antiviral drugs.

Another significant development is the use of 1-(2,2,4-trimethyl-1,3-dioxolan-4-yl)methanamine in the synthesis of chiral ligands for asymmetric catalysis. A recent publication in Advanced Synthesis & Catalysis (2024) described how this compound could be transformed into highly efficient ligands for enantioselective hydrogenation reactions. The study demonstrated that the rigid dioxolane structure of the molecule provided excellent stereocontrol, leading to high enantiomeric excess in the resulting products. This finding opens new avenues for the application of this compound in the synthesis of chiral pharmaceuticals.

Despite these promising developments, challenges remain in the widespread application of 1-(2,2,4-trimethyl-1,3-dioxolan-4-yl)methanamine. Current research is addressing issues related to its stability under various conditions and the scalability of its synthesis. Additionally, more comprehensive toxicological studies are needed to evaluate its safety profile for potential therapeutic use. Future research directions may include the exploration of its interactions with biological targets and the development of more efficient synthetic methodologies.

In conclusion, 1-(2,2,4-trimethyl-1,3-dioxolan-4-yl)methanamine (CAS: 957232-84-7) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable candidate for further investigation. As research continues to uncover its potential applications, this compound may play an increasingly important role in the development of new therapeutic agents and synthetic methodologies.